BENGHE Foundational & Exploratory

Check Availability & Pricing

Acid Yellow 25: A Technical Guide for Research
Applications

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Acid Yellow 25

Cat. No.: B1290562

For Researchers, Scientists, and Drug Development Professionals

Introduction

Acid Yellow 25, also known by its Colour Index number C.I. 18835, is a synthetic anionic azo
dye.[1] While its primary applications are in the textile and food industries, it also serves as a
biological stain in scientific research, particularly in the fields of histology and cell biology. Its
anionic nature allows it to bind to cationic components within cells and tissues, making it a
useful tool for visualizing various cellular structures. This technical guide provides an in-depth
overview of the properties and applications of Acid Yellow 25 in a research context, including
its mechanism of action, experimental considerations, and a summary of its physicochemical
properties.

Physicochemical and Quantitative Data

A summary of the key quantitative properties of Acid Yellow 25 is presented in Table 1. This
data is essential for its application in experimental settings, including solution preparation and
spectroscopic analysis.
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Property Value References
Chemical Formula C23H20NsNaOeS:2 [2]
Molecular Weight 549.55 g/mol [1]
CAS Number 6359-85-9 [2]
Colour Index 18835 [2]
Appearance Yellow powder [2]
Soluble in water (yellow
Solubility solution); Slightly soluble in [2]

ethanol and acetone.

Maximum Adsorption Capacity

555.55 mg/g (on activated

carbon)

[3]

Enthalpy of Adsorption (AH)

19.44 kJ/mol

[3]

Gibbs Free Energy of
Adsorption (AG)

-251.72 J/mol to -2367.84

J/mol (at tested temperatures)

[3]

Applications in Scientific Research

The primary application of Acid Yellow 25 in scientific research is as a histological stain. Its

utility stems from its nature as an acid dye.

Histological Staining

Acid dyes are anionic, meaning they carry a net negative charge. In biological tissues, these
dyes are attracted to cationic (positively charged) components, which are predominantly
proteins in the cytoplasm, muscle, and connective tissue. This electrostatic interaction forms
the basis of its staining mechanism.

Acid Yellow 25 is suitable for use as a cytoplasmic counterstain, often in conjunction with a
nuclear stain like hematoxylin. The nuclear stain colors the nuclei blue or purple, and Acid
Yellow 25 provides a contrasting yellow color to the cytoplasm and other protein-rich
structures.
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While specific, published protocols detailing the use of Acid Yellow 25 in common multi-color
staining techniques like Masson's trichrome are not readily available, its properties are similar
to other small molecular weight yellow acid dyes, such as Picric Acid or Metanil Yellow, which
are used in these methods to stain cytoplasm and erythrocytes.

Mechanism of Action in Histological Staining

The staining process is primarily an electrostatic interaction. At an acidic pH, the amino groups
(-NH2) of proteins in the tissue become protonated (-NHs™"), resulting in a net positive charge.
The anionic sulfonate groups (-SOs~) on the Acid Yellow 25 molecule are then attracted to
these positively charged sites, leading to the staining of the tissue.

Acid Yellow 25 (Anionic) Tissue Protein (Cationic) Stained Tissue

Electrostatic

Dye(-S0s") Atraction L5, protein(-NHs*) 3 [Protein(-NHs*+)]—-[~03S-)Dye]

Click to download full resolution via product page

Mechanism of Acid Yellow 25 Staining.

Generalized Experimental Protocol for Cytoplasmic
Counterstaining

The following is a generalized protocol for the use of an acid dye like Acid Yellow 25 as a
counterstain for formalin-fixed, paraffin-embedded tissue sections. Note: This is a
representative protocol, and optimization of incubation times and concentrations is
recommended for specific tissues and experimental conditions.

Reagents:
o Deparaffinization and rehydration solutions (Xylene, graded alcohols)
» Nuclear stain (e.g., Weigert's iron hematoxylin)

 Differentiating solution (e.g., Acid alcohol)
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Bluing agent (e.g., Scott's tap water substitute)

Acid Yellow 25 solution (e.g., 0.5-1% in aqueous solution, with 0.5% glacial acetic acid)

Dehydration solutions (graded alcohols)

Clearing agent (Xylene)

Mounting medium
Procedure:

o Deparaffinization and Rehydration:

[e]

Immerse slides in Xylene (2 changes, 5 minutes each).

[e]

Transfer through 100% ethanol (2 changes, 3 minutes each).

o

Transfer through 95% ethanol (2 minutes).

[¢]

Transfer through 70% ethanol (2 minutes).

[¢]

Rinse in running tap water.
e Nuclear Staining:
o Stain in a nuclear stain like Weigert's iron hematoxylin for 5-10 minutes.
o Rinse in running tap water.
o Differentiate in acid alcohol until the background is clear.
o Wash in running tap water.
o Blue in a suitable bluing agent for 1-2 minutes.
o Wash in running tap water.

e Cytoplasmic Counterstaining:
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o Place slides in the Acid Yellow 25 solution for 1-5 minutes.

o Rinse briefly in distilled water.

o Dehydration and Mounting:
o Dehydrate rapidly through 95% ethanol and two changes of 100% ethanol.
o Clear in two changes of xylene.
o Mount with a resinous mounting medium.

Expected Results:

» Nuclei: Blue/Black

e Cytoplasm, muscle, erythrocytes: Shades of yellow

Staining Workflow

The logical flow of a typical histological staining procedure involving a nuclear stain and an acid
dye counterstain is illustrated below.
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Generalized Histological Staining Workflow.
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Other Research Applications

Beyond histology, Acid Yellow 25 has been a subject of research in environmental science,
particularly in studies focused on the photocatalytic degradation of dyes in wastewater.[4]
These studies aim to develop efficient methods for removing such dyes from industrial
effluents. Additionally, its properties have been explored in the creation of hybrid pigments by
intercalating it with other dyes into layered double hydroxides.

Role in Signaling Pathway Research

Despite a comprehensive review of the scientific literature, there is currently no evidence to
suggest that Acid Yellow 25 is used to study or visualize specific biological signaling
pathways. Its application in biological research appears to be confined to its role as a general
morphological stain. It does not function as a probe for specific molecular events or signaling
cascades.

Conclusion

Acid Yellow 25 is a versatile anionic dye with established applications in various industries. In
scientific research, its primary role is as a histological stain for cytoplasm and other
proteinaceous structures, functioning through electrostatic interactions with cationic tissue
components. While it serves as a useful counterstain, providing clear morphological context, it
IS not associated with the study of specific biological signaling pathways. For researchers in
histology and pathology, Acid Yellow 25 can be a valuable tool for general tissue visualization,
provided that staining protocols are optimized for the specific application.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Acid Yellow 25: A Technical Guide for Research
Applications]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1290562#what-is-acid-yellow-25-used-for-in-
scientific-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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